Cas no 676-47-1 (Dipotassium succinate)

• Product Name: Dipotassium succinate
• CAS No: 676-47-1
• MF: C₄H₄K₂O₄
• MW: 194.268763542175
• MDL: MFCD00149475
• CID: 82952
• PubChem ID: 164717
• Update Time: 2025-05-26

Dipotassium succinate Chemical and Physical Properties

Names and Identifiers

• dipotassium succinate
• DIPOTASSIUM SUCCINATE TRIHYDRATE
• POTASSIUM SUCCINATE ANHYDROUS
• Bernsteinsaeure,Kaliumsuccinat
• Butanedioicacid,dipotassiumsalt
• K2(succinate)
• potassium succinate
• Potassiumsucchinatetrihydrate
• succinic acid potassium salt
• succinic acid,potassium succinate
• Butanedioic acid, dipotassium salt
• Butanedioic acid, potassium salt (1:2)
• D5RP2087WB
• Butanedioic acid,potassium salt (1:2)
• dipotassium butanedioate
• dipotassium ion succinate
• Succinic acid dipotassium salt
• C4H4O4.2K
• CVOQYKPWIVSMDC-UHFFFAOYSA-L
• 7155AF
• Butanedioic acid,potassium salt (1:?)
• dipotassium;butanedioate
• AS-63165
• MFCD00045954
• ?DIPOTASSIUM SUCCINATE TRIHYDRATE
• EINECS 211-628-1
• DTXSID60889434
• POTASSIUM SUCCINATE [WHO-DD]
• Q27276133
• AKOS028109656
• SCHEMBL124457
• SY237719
• POTASSIUM SUCCINATE [INCI]
• 676-47-1
• NS00080026
• Succinic acid, dipotassium salt
• UNII-D5RP2087WB
• Butanedioic acid,dipotassium salt
• Butylacetic acid
• Succinate, Potassium
• 22445-04-1
• G70270
• DTXCID601028687
• DB-055052
• Dipotassium succinate

• MDL： MFCD00149475
• Inchi： 1S/C4H6O4.2K/c5-3(6)1-2-4(7)8;;/h1-2H2,(H,5,6)(H,7,8);;/q;2*+1/p-2
• InChI Key： CVOQYKPWIVSMDC-UHFFFAOYSA-L
• SMILES： [K+].[K+].[O-]C(CCC(=O)[O-])=O

Computed Properties

• Exact Mass: 193.93800
• Monoisotopic Mass: 193.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 81.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Boiling Point: 236.1°C at 760 mmHg
• Flash Point: 110.9°C
• PSA: 80.26000
• LogP: -2.73360

Dipotassium succinate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Dipotassium succinate

Introduction to Dipotassium Succinate (CAS No. 676-47-1)

Dipotassium succinate, with the chemical formula K₂C₄H₄O₄, is a significant compound in the field of biochemistry and pharmaceutical research. Its CAS number, 676-47-1, uniquely identifies it in scientific literature and databases. This compound is a salt form of succinic acid, renowned for its role in various metabolic processes and its potential applications in drug development.

The structure of dipotassium succinate consists of two potassium ions (K⁺) paired with succinate anions (C₄H₄O₄²⁻). This configuration makes it highly soluble in water, which is a critical property for its use in biological systems and pharmaceutical formulations. The compound's solubility and stability under various conditions have made it a valuable tool in laboratory settings and industrial applications.

One of the most notable applications of dipotassium succinate is in the field of energy metabolism. Succinic acid is a key intermediate in the citric acid cycle, also known as the Krebs cycle, which is central to cellular respiration. By providing a readily available source of succinate, dipotassium succinate can potentially enhance metabolic pathways and energy production. Recent studies have explored its role in improving mitochondrial function, which could have implications for treating conditions related to oxidative stress and metabolic disorders.

Moreover, dipotassium succinate has been investigated for its potential use in pharmaceuticals. Its ability to act as a buffer due to its weak acid-strong base salt nature makes it suitable for maintaining pH levels in solutions used for drug delivery. This property is particularly important in formulations designed for intravenous administration, where precise pH control is crucial for drug stability and efficacy.

Recent research has also highlighted the role of dipotassium succinate in gene expression and cellular signaling. Studies suggest that succinate can influence the activity of certain enzymes and transcription factors, thereby affecting gene expression patterns. This has opened up new avenues for research into potential therapeutic applications, particularly in oncology and neurology. For instance, researchers are exploring how succinate analogs might be used to modulate pathways involved in cancer cell proliferation and neurodegenerative diseases.

The synthesis of dipotassium succinate is typically achieved through the neutralization of succinic acid with potassium hydroxide. This process yields a high-purity product that meets the stringent requirements of pharmaceutical-grade materials. The ability to produce this compound on an industrial scale ensures its availability for various research and commercial applications.

In conclusion, dipotassium succinate (CAS No. 676-47-1) is a versatile compound with significant implications in biochemistry and pharmaceutical science. Its role in energy metabolism, pH buffering, and cellular signaling underscores its importance as a research tool and potential therapeutic agent. As research continues to uncover new applications, dipotassium succinate is poised to play an even greater role in advancing medical science and improving patient care.